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Compound of Interest

Compound Name: Carbon-15

Cat. No.: B1200482

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear properties of Carbon-
15 (*°C), focusing on its ground and excited states. The information presented is compiled from
a range of experimental and theoretical studies, intended to serve as a valuable resource for
researchers in nuclear physics and related fields.

Ground State Properties of Carbon-15

Carbon-15 is an unstable, neutron-rich isotope of carbon with 6 protons and 9 neutrons.[1] It is
not a naturally occurring isotope and has no natural abundance.[1] Its ground state is
characterized by a spin-parity of 1/2+.[2][3] The half-life of 1>C is approximately 2.449 seconds.
[1][2][3] It undergoes 100% (3~ decay to the stable isotope Nitrogen-15 (°N).[3][4]

The following table summarizes the key properties of the Carbon-15 ground state.
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Property Value

Spin-Parity (I*m) 1/2+

Half-Life (T1/2) 2.449(5) s

Decay Mode 100% 3~

Decay Energy (Q) 9.7717(8) MeV

Mass Excess 9.873144 MeV
Binding Energy 7.100169 MeV
Magnetic Dipole Moment (u) +1.720(9) uN or 1.32

Excited States of Carbon-15

The excited states of Carbon-15 have been investigated through various nuclear reactions.
The known energy levels, their corresponding spin-parity assignments, and in some cases,
their level widths, are crucial for understanding the nuclear structure of this isotope.

The table below presents a compilation of the observed excited states of *>C.
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Excitation Energy

Spin-Parity (J/\ 1)

Level Width (I) Spectroscopic

(Ex) (MeV) (keV) Factor (C2S)
0.740 5/2+

2.76(31)

3.103 1/2- 41(5)
4.220 5/2- 64(13)
4.657 3/2- 62(13)
5.41(32)

5.866 (1/27) 165(35)
6.426 (1/27) 150(40)
6.77

7.30

8.50

Note: Some spin-parity assignments are tentative and denoted by parentheses.

Experimental Methodologies

The properties of Carbon-15 have been elucidated through a variety of sophisticated

experimental techniques. These methods are essential for producing, isolating, and studying

this short-lived radioactive nucleus.

Production of Carbon-15

Carbon-15 is produced artificially in nuclear reactions. Two common production methods are:

» Deuteron-induced reaction on Carbon-14: In this method, a target enriched with 4C is

bombarded with deuterons. The #C(d,p)*>C reaction results in the formation of °C.[3]

» Neutron-induced reaction on Oxygen-18: Another approach involves the 180O(n,a)>C

reaction.[3]
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Beta-Delayed Neutron Spectroscopy of °B

A significant amount of information on the excited states of 1>C has been obtained by studying
the beta decay of Boron-15 (*°B). In this process, *°B undergoes [3~ decay to excited states in
15C, which are above the neutron separation energy. These states then promptly emit a
neutron.

Experimental Protocol:

e Production of Spin-Polarized 1°B: A polarized 1°B beam is produced, for example, through the
fragmentation of a primary beam or a specific nuclear reaction, and selected using a
fragment separator.

o Beta Decay Asymmetry Measurement: The polarized 1°B ions are implanted into a stopper.
The subsequent [3-decay exhibits an asymmetry in the emission direction of the beta
particles with respect to the polarization axis. This asymmetry is measured using detectors
placed at different angles.

o Neutron Detection: The delayed neutrons emitted from the excited *>C nucleus are detected
in coincidence with the beta particles. The neutron energy is often determined using the
time-of-flight (TOF) technique.

o Data Analysis: By analyzing the correlation between the beta asymmetry and the energy of
the delayed neutrons, the spin and parity of the excited states in >°C can be determined.

Neutron-Removal Reaction: *°C(d,t)*>C

The structure of 13C has been effectively probed using the one-neutron pickup reaction
16C(d,t)15C. This reaction provides information on the single-particle nature of the nuclear
states.

Experimental Protocol:

e Production of 1*°C Beam: A radioactive beam of 1°C is produced, typically through projectile

fragmentation.

o Target Interaction: The 1°C beam impinges on a deuteron target (e.g., a deuterated
polyethylene foil).
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o Detection of Reaction Products: The outgoing tritons (t) are detected and their energy and
angle are measured. This allows for the reconstruction of the excitation energy spectrum of
the residual *>C nucleus.

e Spectroscopic Factor Extraction: The differential cross-sections of the reaction are measured
and compared with theoretical calculations (e.g., using the Distorted Wave Born
Approximation - DWBA). This comparison allows for the extraction of spectroscopic factors,
which quantify the single-particle character of the populated states.

Charge-Exchange Reaction: *>*N(’Li,’Be)*>C

The *N(’Li,’Be)*>C charge-exchange reaction has also been utilized to populate excited states
in 2C.

Experimental Protocol:

’Li Beam: A stable beam of “Li is accelerated to a specific energy (e.g., 55 MeV).
e 15N Target: The beam is directed onto a target containing *°N.

» Detection of ’‘Be: The outgoing ’Be ions are detected at forward angles, and their energy is
measured. The identification of Be in both its ground and first excited state can provide
additional information.

o Excitation Energy Spectrum: The energy of the detected ’Be ions is used to determine the
excitation energy of the residual *>°C nucleus.

Visualizations

The following diagrams illustrate key aspects of the nuclear structure and study of Carbon-15.
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Caption: Decay scheme of Carbon-15 to Nitrogen-15.
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Caption: Workflow for a *¢C(d,t)*>C experiment.
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Caption: Shell model of Carbon-15's ground state.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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